4-[(5-bromo-2-methoxybenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H12BrN5OS/c1-22-13-3-2-12(16)8-11(13)9-18-21-14(19-20-15(21)23)10-4-6-17-7-5-10/h2-9H,1H3,(H,20,23)/b18-9+
• InChI Key: RDEMVIKMHMQSML-GIJQJNRQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NN2C(=NNC2=S)C3=CC=NC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/N2C(=NNC2=S)C3=CC=NC=C3
• Molecular Formula: C15H12BrN5OS
• Molecular Weight: 390.3 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves multi-step reactions starting from simple precursors. A common approach includes the reaction of hydrazine hydrate with ethyl bromoacetate, followed by condensation with various aromatic aldehydes to yield arylidene hydrazides. These compounds can further react, undergoing cyclization and alkylation to form triazole derivatives with specific functional groups (Bekircan et al., 2008).

Molecular Structure Analysis

X-ray diffraction techniques and density functional theory (DFT) calculations play a crucial role in determining the molecular structure of 1,2,4-triazole derivatives. These studies reveal dihedral angles, hydrogen bonding patterns, and the overall three-dimensional arrangement of molecules, providing insights into the stability and reactivity of these compounds (Șahin et al., 2011).

Chemical Reactions and Properties

1,2,4-Triazole derivatives undergo various chemical reactions, including alkylation, aminomethylation, and cyanoethylation, leading to the formation of new compounds with diverse functional groups. These reactions are facilitated by the presence of KOH and involve nucleophilic substitution mechanisms (Kaldrikyan et al., 2016).

Physical Properties Analysis

The physical properties of 1,2,4-triazole derivatives, such as solubility, melting points, and crystalline structure, are determined using various analytical techniques. These properties are crucial for understanding the compound's behavior in different solvents and conditions, impacting their application in synthesis and pharmaceutical formulations.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and electronic characteristics, are evaluated through spectroscopic methods and theoretical calculations. DFT studies, for instance, provide insights into the energy feasibility of synthesis reactions, electronic transitions, and the potential for biological activity, contributing to the design of new triazole compounds with desired properties (Srivastava et al., 2016).